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Compound of Interest

Compound Name: 4-(Hexyloxy)aniline

Cat. No.: B1202394

Aimed at researchers, scientists, and professionals in drug development, this technical guide
provides a comprehensive overview of the applications of 4-(hexyloxy)aniline in materials
science, with a focus on liquid crystals, corrosion inhibitors, and conductive polymers. This
document includes quantitative data, detailed experimental protocols, and visualizations to
facilitate a deeper understanding of the subject.

Core Properties of 4-(Hexyloxy)aniline

4-(Hexyloxy)aniline, with the chemical formula CHs3(CH2)sOCesH4NHz, is an organic compound
that serves as a versatile precursor in the synthesis of advanced materials.[1][2] Its molecular
structure, characterized by a flexible hexyloxy alkyl chain, a rigid benzene ring, and a reactive
amine group, imparts unique properties that are harnessed in various applications. A summary
of its key physical properties is provided below.

Property Value

Molecular Formula C12H19NO

Molecular Weight 193.29 g/mol

Melting Point 43-45 °C

Boiling Point 155-158 °C @ 5 mmHg
CAS Number 39905-57-2
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(Data sourced from[1][2])

Application in Liquid Crystals

The anisotropic, rod-like molecular structure that can be derived from 4-(hexyloxy)aniline
makes it a valuable building block for thermotropic liquid crystals. The presence of the flexible
hexyloxy chain is crucial for the formation of mesophases.

Synthesis of Schiff Base Liquid Crystals

A common method for creating liquid crystalline materials from 4-(hexyloxy)aniline involves a
condensation reaction with an appropriate aldehyde to form a Schiff base (imine). An example
is the synthesis of (E)-4-(hexyloxy)-N-(4-(benzyloxy)benzylidene)aniline.[3]

This protocol is adapted from the general method described for the synthesis of (E)-4-
(alkyloxy)-N-(4-(benzyloxy)benzylidene)aniline series.[3][4]

Materials:

* 4-(Hexyloxy)aniline (0.01 mol)

e 4-(Benzyloxy)benzaldehyde (0.01 mol)
o Absolute Ethanol (10 mL)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-
(benzyloxy)benzaldehyde (0.01 mol) in absolute ethanol (10 mL).

« To this solution, add 4-(hexyloxy)aniline (0.01 mol).

» Heat the reaction mixture to reflux and maintain for two hours. The progress of the reaction
can be monitored using thin-layer chromatography (TLC).

o Upon completion, allow the mixture to cool to room temperature.
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¢ The solid product is then collected by filtration and washed with a small amount of cold
absolute ethanol to remove any unreacted starting materials.

¢ The final product, (E)-4-(hexyloxy)-N-(4-(benzyloxy)benzylidene)aniline, is obtained as
colorless crystals.

Reactants

Process Product
4-(Benzyloxy)benzaldehyde
I~ Dissolve in ) : -
Absolute Ethanol Reflux for 2h Cool & Filter (E)-4-(hexyloxy)-N-(4-(benzyloxy)benzylidene)aniline
1
4-(Hexyloxy)aniline

Inhibitor Action

4-(Hexyloxy)aniline

Adsorption on
Metal Surface

Corrosion System

Acidic Solution Protective Film
(e.g., HCI) Formation
Z
%otection
Outcome

Metal Surface

(e.g., Mild Steel) Corrosion Inhibition

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

